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Compound of Interest

1-(Dimethoxymethyl)-2-
Compound Name:
iodobenzene

cat. No.: B1590809

In-Depth Technical Guide to 1-
(Dimethoxymethyl)-2-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(Dimethoxymethyl)-2-
iodobenzene, a key synthetic intermediate. This document details its chemical identity,
molecular structure, physical and chemical properties, a standard experimental protocol for its
synthesis, and its applications in organic synthesis, particularly in the context of drug discovery
and development.

Chemical Identity and Molecular Structure

CAS Number: 933672-30-1

Synonyms: 2-lodobenzaldehyde dimethyl acetal
Molecular Formula: CoH11102

Molecular Weight: 278.09 g/mol

Molecular Structure:
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The molecular structure of 1-(Dimethoxymethyl)-2-iodobenzene consists of a benzene ring
substituted with an iodine atom and a dimethoxymethyl group at the ortho (1 and 2) positions,
respectively. The dimethoxymethyl group is a protected form of an aldehyde, known as a
dimethyl acetal. This protecting group strategy is crucial in multi-step organic syntheses,
preventing the highly reactive aldehyde from undergoing unwanted reactions.

Physicochemical and Spectroscopic Data

A summary of the known physical and spectroscopic properties of 1-(Dimethoxymethyl)-2-
iodobenzene is presented below. This data is essential for its handling, characterization, and
use in synthetic applications.

Property Value

Appearance Colorless to light yellow liquid

Density 1.6 +£0.1 g/cm3

Boiling Point Not definitively reported

Melting Point Not applicable (liquid at room temperature)
Solubility Soluble in common organic solvents

Peaks corresponding to aromatic, methoxy, and
1H NMR (CDCl) acetal protons are expected. Specific shifts
3
would be approximately & 7.8-7.0 (m, 4H, Ar-H),

5.5 (s, 1H, CH(OMe)z), 3.4 (s, 6H, OCHs).

Characteristic peaks for aromatic carbons, the
13C NMR (CDCls) acetal carbon, and methoxy carbons are

expected.

Note: Specific boiling point and detailed, experimentally verified NMR data are not widely
available in the public literature. The NMR data provided is an estimation based on the
chemical structure.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1590809?utm_src=pdf-body
https://www.benchchem.com/product/b1590809?utm_src=pdf-body
https://www.benchchem.com/product/b1590809?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis of 1-(Dimethoxymethyl)-2-iodobenzene:
An Experimental Protocol

The most common method for the synthesis of 1-(Dimethoxymethyl)-2-iodobenzene is the
acid-catalyzed acetalization of 2-iodobenzaldehyde.

Reaction Scheme:

 To cite this document: BenchChem. [CAS number and molecular structure of 1-
(Dimethoxymethyl)-2-iodobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590809#cas-number-and-molecular-structure-of-1-
dimethoxymethyl-2-iodobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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